
Physical and chemical properties of Diethyl 3-
oxoheptanedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl 3-oxoheptanedioate

Cat. No.: B1348828 Get Quote

Diethyl 3-oxoheptanedioate: A Comprehensive
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Abstract
Diethyl 3-oxoheptanedioate, also known as diethyl 3-oxopimelate, is a dicarboxylic acid ester

with the molecular formula C₁₁H₁₈O₅.[1] This technical guide provides a detailed overview of its

physical and chemical properties, spectroscopic data, and its applications in organic synthesis.

While primarily utilized as a versatile building block in the synthesis of more complex

molecules, including heterocyclic compounds of potential pharmaceutical interest, its own

biological activity and role in signaling pathways are not extensively documented in current

literature. This guide summarizes the available quantitative data in structured tables, outlines a

general experimental protocol for a common reaction in which it participates, and provides

visualizations for key synthetic transformations.

Core Physical and Chemical Properties
Diethyl 3-oxoheptanedioate is a colorless to light yellow, clear liquid at room temperature.

Key identifying information and physical properties are summarized in the tables below.

Table 1: Compound Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1348828?utm_src=pdf-interest
https://www.benchchem.com/product/b1348828?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-3-oxoheptanedioate
https://www.benchchem.com/product/b1348828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 40420-22-2[1]

Molecular Formula C₁₁H₁₈O₅[1]

Molecular Weight 230.26 g/mol [1]

IUPAC Name diethyl 3-oxoheptanedioate[1]

Synonyms
Diethyl 3-oxopimelate, 3-Oxoheptanedioic acid

diethyl ester

InChI
InChI=1S/C11H18O5/c1-3-15-10(13)7-5-6-

9(12)8-11(14)16-4-2/h3-8H2,1-2H3[1]

SMILES CCOC(=O)CCCC(=O)CC(=O)OCC[1]

Table 2: Physicochemical Properties
Property Value Conditions

Boiling Point 130-132 °C at 0.5 mmHg[2]

Density 1.084 g/mL at 25 °C[2]

Refractive Index 1.447 at 20 °C[2]

Flash Point > 230 °F

Storage Temperature 2-8°C

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Diethyl 3-
oxoheptanedioate.

Table 3: Spectroscopic Data Summary
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Spectroscopy Type Key Features

¹H NMR
Data available, typically showing signals for the

ethyl ester protons and the aliphatic chain.[1]

¹³C NMR

Data available, indicating the presence of

carbonyl carbons (ketone and ester) and

aliphatic carbons.

Infrared (IR)

Spectra show characteristic absorptions for

C=O stretching (ketone and ester) and C-O

stretching.[1]

Mass Spectrometry (MS)
GC-MS data is available, providing information

on the fragmentation pattern.[1]

Role in Organic Synthesis
Diethyl 3-oxoheptanedioate serves as a valuable intermediate in organic synthesis,

particularly in the construction of heterocyclic and carbocyclic frameworks. Its bifunctional

nature, containing both ketone and ester groups, allows for a variety of chemical

transformations.

Synthesis of Pyrazole Derivatives
One of the notable applications of Diethyl 3-oxoheptanedioate is in the synthesis of pyrazole

derivatives. Pyrazoles are a class of heterocyclic compounds that are of significant interest in

medicinal chemistry due to their diverse pharmacological activities. The reaction typically

involves the condensation of the β-ketoester with a hydrazine derivative.

A general procedure for the synthesis of pyrazole derivatives from a 1,3-dicarbonyl compound,

such as Diethyl 3-oxoheptanedioate, and a hydrazine is as follows:

Reaction Setup: In a round-bottomed flask, dissolve the 1,3-dicarbonyl compound (1.0

mmol) and the chosen hydrazine (1.0 mmol) in a suitable solvent, such as ethanol (10 mL).

Catalyst Addition: Add a catalytic amount of an appropriate catalyst (e.g., an acid catalyst) to

the mixture.
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Reaction Execution: Stir the reaction mixture at room temperature or under reflux, monitoring

the progress of the reaction using thin-layer chromatography (TLC).

Work-up: Upon completion, remove the catalyst by filtration if it is heterogeneous. Evaporate

the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography over silica gel to obtain the

corresponding pyrazole derivative.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction

time, and the choice of catalyst and solvent, may vary depending on the specific substrates

used.

Diethyl 3-oxoheptanedioate

Pyrazole Derivative

Condensation

Hydrazine Derivative
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Synthesis of Pyrazoles from Diethyl 3-oxoheptanedioate.

Synthesis of Lupinine
Diethyl 3-oxoheptanedioate has also been utilized as a reactant in the synthesis of lupinine, a

quinolizidine alkaloid. This multi-step synthesis highlights the utility of Diethyl 3-
oxoheptanedioate in constructing complex natural product scaffolds. The specific

experimental protocols for this synthesis are often complex and proprietary to the research

groups that have developed them.
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Synthetic relationship of Diethyl 3-oxoheptanedioate to Lupinine.

Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature did not yield specific information on the

direct biological activity or involvement of Diethyl 3-oxoheptanedioate in any signaling

pathways. Its primary role appears to be that of a synthetic intermediate for the creation of

other molecules that may possess biological activity. Therefore, no signaling pathway diagrams

can be provided at this time. Researchers interested in the pharmacological potential of this

molecule would need to conduct initial biological screenings to explore its activity profile.

Safety and Handling
Diethyl 3-oxoheptanedioate is a combustible liquid and should be handled with appropriate

care in a laboratory setting.

Table 4: Safety Information
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Precaution Recommendation

Personal Protective Equipment (PPE) Eyeshields, Gloves[2]

Storage Store in a well-ventilated place. Keep cool.[3]

Handling
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[3]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[3]

Conclusion
Diethyl 3-oxoheptanedioate is a well-characterized organic compound with a primary

application as a versatile starting material in organic synthesis. Its physical, chemical, and

spectroscopic properties are well-documented. While it is a key component in the synthesis of

compounds with potential pharmaceutical applications, such as pyrazoles, its own bioactivity

remains an unexplored area. Future research could focus on screening Diethyl 3-
oxoheptanedioate for various biological activities to uncover any potential therapeutic

applications.
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General Experimental Workflow for Synthesis and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-3-oxoheptanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-3-oxoheptanedioate
https://www.sigmaaldrich.com/AU/en/product/aldrich/232483
https://www.sigmaaldrich.com/US/en/sds/aldrich/d95654
https://www.benchchem.com/product/b1348828#physical-and-chemical-properties-of-diethyl-3-oxoheptanedioate
https://www.benchchem.com/product/b1348828#physical-and-chemical-properties-of-diethyl-3-oxoheptanedioate
https://www.benchchem.com/product/b1348828#physical-and-chemical-properties-of-diethyl-3-oxoheptanedioate
https://www.benchchem.com/product/b1348828#physical-and-chemical-properties-of-diethyl-3-oxoheptanedioate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

